4-{[(4-Bromophenyl)sulfonyl]methyl}-3,5-dimethylisoxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-{[(4-Bromophenyl)sulfonyl]methyl}-3,5-dimethylisoxazole” is a chemical compound . It contains an L-valine residue and a 4-[(4-bromophenyl)sulfonyl]phenyl moiety .
Synthesis Analysis
This compound can be synthesized from 4-Bromophenyl methyl sulfone . It can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide .Molecular Structure Analysis
The molecular formula of “4-{[(4-Bromophenyl)sulfonyl]methyl}-3,5-dimethylisoxazole” is C7H7BrO2S . The SMILES string is CS(=O)(=O)c1ccc(Br)cc1 .Chemical Reactions Analysis
The compound can undergo a coupling reaction with benzene sulfonamide in the presence of copper (I) iodide to form the corresponding N-aryl sulfonamide .Physical And Chemical Properties Analysis
The compound has a molecular weight of 235.10 . It has a melting point of 103-107 °C .Scientific Research Applications
- N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine and 2-{4-[(4-Bromophenyl)sulfonyl]phenyl}-4-isopropyl-4H-1,3-oxazol-5-one have shown promising antimicrobial activity against bacterial and fungal strains. These compounds could be developed as novel agents to combat Gram-positive pathogens, including biofilm-associated infections caused by Enterococcus faecium .
- The diphenyl sulfone scaffold present in this compound class offers opportunities for drug design. Researchers have explored its potential as a scaffold for developing new therapeutic agents .
- In particular, the organosulfone class has yielded candidates like masupirdine (SUVN-502) , a selective 5-HT6 receptor antagonist investigated for symptomatic treatment in Alzheimer’s disease .
- These compounds were evaluated for toxicity using freshwater cladoceran Daphnia magna Straus. Such alternative toxicity assays are crucial for assessing safety profiles of potential drug candidates .
- The synthesized compounds were tested for antioxidant activity using assays like DPPH , ABTS , and ferric reducing power . Understanding their antioxidant effects contributes to their overall pharmacological profile .
- Computational analyses were performed to assess the potential antimicrobial effect and toxicity of these compounds. In silico studies provide valuable insights into their mode of action and safety profiles .
Antimicrobial Agents
Drug Design and Development
Alternative Toxicity Testing
Antioxidant Properties
In Silico Studies
Chemical Diversity and Pharmacological Potential
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(4-bromophenyl)sulfonylmethyl]-3,5-dimethyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO3S/c1-8-12(9(2)17-14-8)7-18(15,16)11-5-3-10(13)4-6-11/h3-6H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPWSVLZVOCIDSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CS(=O)(=O)C2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(4-Bromophenyl)sulfonyl]methyl}-3,5-dimethylisoxazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.